Cas no 61666-31-7 (Butanoic acid, 2,2-diethyl-, 1,1-dimethylethyl ester)

• Product Name: Butanoic acid, 2,2-diethyl-, 1,1-dimethylethyl ester
• CAS No: 61666-31-7
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 470873
• PubChem ID: 71393618
• Update Time: 2025-04-19

Butanoic acid, 2,2-diethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,2-diethyl-, 1,1-dimethylethyl ester
• tert-butyl 2,2-diethylbutanoate
• 61666-31-7
• DTXSID40815377

• Inchi： 1S/C12H24O2/c1-7-12(8-2,9-3)10(13)14-11(4,5)6/h7-9H2,1-6H3
• InChI Key： LUHSSJZNQAJLJB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(CC)(CC)CC)=O

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3